Cas no 1662681-19-7 (2-tert-Butoxycarbonylamino-4,4-difluoro-butyric acid)

• Product Name: 2-tert-Butoxycarbonylamino-4,4-difluoro-butyric acid
• CAS No: 1662681-19-7
• MF: C₁₀H₁₇F₂NO₄
• MW: 253.24
• MDL: MFCD18761982
• CID: 5088032
• Update Time: 2026-03-02

2-tert-Butoxycarbonylamino-4,4-difluoro-butyric acid Chemical and Physical Properties

Names and Identifiers

• 2-tert-Butoxycarbonylamino-4,4-difluoro-butyric acid

• MDL： MFCD18761982
• Inchi： 1S/C10H17F2NO4/c1-10(2,3)17-9(15)13-6(5-7(11)12)8(14)16-4/h6-7H,5H2,1-4H3,(H,13,15)
• InChI Key： SRJNSQAUCPDXSN-UHFFFAOYSA-N
• SMILES： C(F)(CC(NC(=O)OC(C)(C)C)C(OC)=O)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-tert-Butoxycarbonylamino-4,4-difluoro-butyric acid

2-tert-Butoxycarbonylamino-4,4-difluoro-butyric Acid: A Comprehensive Overview

The compound with CAS No. 1662681-19-7, known as 2-tert-Butoxycarbonylamino-4,4-difluoro-butyric acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a tert-butoxycarbonyl (Boc) group attached to an amino acid backbone. The presence of two fluorine atoms at the 4-position of the butyric acid moiety further distinguishes this compound, making it a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-tert-Butoxycarbonylamino-4,4-difluoro-butyric acid. Researchers have employed a variety of methodologies, including nucleophilic substitutions and coupling reactions, to construct this molecule. The use of microwave-assisted synthesis has been particularly promising, as it allows for rapid reaction completion while maintaining high yields and purity. These developments have significantly enhanced the accessibility of this compound for both academic and industrial applications.

The structural features of 2-tert-Butoxycarbonylamino-4,4-difluoro-butyric acid make it an ideal candidate for exploring its biological activity. Recent studies have focused on its potential as a building block in drug discovery. For instance, investigations into its role as a precursor for peptide synthesis have revealed its ability to participate in amide bond formation under mild conditions. This property is particularly advantageous in the development of bioactive molecules with complex architectures.

In addition to its role in peptide synthesis, 2-tert-Butoxycarbonylamino-4,4-difluoro-butyric acid has been explored for its potential in medicinal chemistry. The fluorine atoms at the 4-position contribute to the molecule's lipophilicity and metabolic stability, which are critical properties for drug candidates. Recent research has demonstrated that derivatives of this compound exhibit promising activity against various enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders.

The application of computational chemistry techniques has further expanded our understanding of this compound's properties. Molecular docking studies have provided insights into its binding interactions with target proteins, while quantum mechanical calculations have shed light on its electronic structure and reactivity. These computational approaches have complemented experimental studies, enabling a more comprehensive evaluation of the compound's potential.

Looking ahead, the continued exploration of 2-tert-Butoxycarbonylamino-4,4-difluoro-butyric acid is expected to yield further breakthroughs in both chemical synthesis and drug discovery. Its unique combination of functional groups and structural features positions it as a versatile tool for advancing chemical research and therapeutic development.